Cas no 5419-22-7 ( )
structure
Product Name:
CAS No:5419-22-7
MF:C28H51NO4S
MW:497.773847818375
CID:940033
PubChem ID:24181514
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 4-hexadecyl-4-methylmorpholin-4-ium,4-methylbenzenesulfonate
- DTXSID70636274
- NSC9663
- 5419-22-7
- NSC-9663
- 4-Hexadecyl-4-methylmorpholin-4-ium 4-methylbenzene-1-sulfonate
-
-
- Inchi: 1S/C21H44NO.C7H8O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(2)18-20-23-21-19-22;1-6-2-4-7(5-3-6)11(8,9)10/h3-21H2,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
- InChI Key: VVUMXPSRQSIGPB-UHFFFAOYSA-M
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].O1CC[N+](C)(CC1)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 498.36196
- Monoisotopic Mass: 497.354
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 15
- Complexity: 441
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.8A^2
Experimental Properties
- PSA: 63.6
- LogP: 7.88320
Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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